8-Chloro-3-methyl-2-(4-methylphenyl)quinoline-4-carbonyl chloride

• IUPAC Name: 8-chloro-3-methyl-2-(4-methylphenyl)quinoline-4-carbonyl chloride
• InChI: InChI=1S/C18H13Cl2NO/c1-10-6-8-12(9-7-10)16-11(2)15(18(20)22)13-4-3-5-14(19)17(13)21-16/h3-9H,1-2H3
• InChI Key: ACXUBVAKFPHICX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=C(C=CC=C3Cl)C(=C2C)C(=O)Cl
• Molecular Formula: C18H13Cl2NO
• DSSTOX Substance ID: DTXSID801169772
• Molecular Weight: 330.2 g/mol
• CAS RN: 1160257-00-0

Description

“8-Chloro-3-methyl-2-(4-methylphenyl)quinoline-4-carbonyl chloride” is a chemical compound with the molecular formula C18H13Cl2NO and a molecular weight of 330.21. It is used for proteomics research.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not specified in the search results. The molecular weight is 330.21, but other properties like density, melting point, boiling point, etc., are not provided.

Scientific Research Applications

Synthesis and Antimicrobial Applications

Research has demonstrated the synthesis of copolymers using derivatives similar to "8-Chloro-3-methyl-2-(4-methylphenyl)quinoline-4-carbonyl chloride", exploring their thermal properties and antimicrobial activities. For instance, copolymers prepared from 4-chloro-3-methyl phenyl methacrylate and 8-quinolinyl methacrylate showed significant antimicrobial activity against bacteria, fungi, and yeast, suggesting potential for biocidal applications (Patel, Patel, Ray, & Patel, 2005).

Catalytic Activity and Ligand Behavior

The role of quinoline derivatives in ligand substitution reactions of platinum(II) complexes has been studied, with findings indicating that the introduction of the quinoline moiety affects the electron-richness of the metal center, influencing nucleophile approach and substitution reactions (Kinunda & Jaganyi, 2014).

Synthesis of Metal Complexes

Quinoline derivatives have been used to synthesize various metal complexes, exhibiting different coordination behaviors and suggesting a wide range of applications in catalysis and material science. For example, the synthesis of transition metal complexes with 8-methyl-11-oxo-Indeno(1, 2-b) quinoxaline demonstrates the versatility of quinoline derivatives in forming complexes with potential application in catalysis and material science (Al-Jibouri & Munim, 2014).

Novel Quinoline Derivatives with Biological Activity

Research into the synthesis of novel quinoline derivatives has shown significant biological activity, including antimicrobial and antifungal properties. These findings underscore the potential of quinoline derivatives in developing new therapeutic agents (Kategaonkar et al., 2010).

Mechanism of Action

Quinolines can be synthesized from unknown methylanilines using the Skraup’s synthesis. This involves a sequence of reactions starting with the Michael (1,4-) addition of the aniline nitrogen to propenal, followed by electrophilic aromatic substitution, and subsequent dehydration and oxidation to give quinoline .

In terms of their biochemical activity, quinolines have been found to have a wide range of biological activities, including antifungal, antibacterial, antimalarial, and anti-inflammatory effects . The exact mechanism of action can vary depending on the specific quinoline compound and its molecular structure.

The pharmacokinetics of quinoline compounds, including their absorption, distribution, metabolism, and excretion (ADME), can also vary widely depending on their specific chemical structure. Factors that can influence the pharmacokinetics include the compound’s lipophilicity, its ability to cross cell membranes, and its susceptibility to metabolic enzymes .

The action environment, or the conditions under which the compound exerts its effects, can also influence its efficacy and stability. Factors such as pH, temperature, and the presence of other compounds can affect the compound’s stability and its ability to interact with its targets .

Safety and Hazards

This compound is intended for research use only and is not intended for diagnostic or therapeutic use. For safety and hazards information, one should refer to the Safety Data Sheet (SDS) provided by the manufacturer.

Biochemical Analysis

Biochemical Properties

8-Chloro-3-methyl-2-(4-methylphenyl)quinoline-4-carbonyl chloride plays a significant role in biochemical reactions, particularly in the context of enzyme interactions. This compound is known to interact with several enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of various xenobiotics and endogenous compounds. The interaction between this compound and cytochrome P450 enzymes can lead to the formation of reactive intermediates, which may further interact with proteins and other biomolecules, potentially leading to modifications in their structure and function .

Additionally, this compound has been shown to inhibit certain proteases, such as serine proteases, by forming covalent bonds with the active site residues. This inhibition can alter the proteolytic activity of these enzymes, affecting various cellular processes .

Cellular Effects

The effects of this compound on cellular processes are diverse and depend on the cell type and concentration used. In cancer cells, this compound has been observed to induce apoptosis by activating caspase pathways and disrupting mitochondrial membrane potential . It also affects cell signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway, leading to altered gene expression and cellular responses .

In non-cancerous cells, this compound can modulate cellular metabolism by inhibiting key metabolic enzymes, resulting in changes in cellular energy production and metabolic flux . These effects highlight the compound’s potential as a tool for studying cellular metabolism and signaling.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. One primary mechanism involves the covalent modification of enzyme active sites, leading to enzyme inhibition or activation. For instance, the compound can form covalent bonds with serine residues in the active sites of serine proteases, resulting in enzyme inhibition .

Another mechanism involves the binding of this compound to DNA, leading to changes in gene expression. This binding can interfere with transcription factors and other DNA-binding proteins, altering the transcriptional activity of specific genes . These molecular interactions contribute to the compound’s diverse biochemical and cellular effects.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. The compound is relatively stable under standard laboratory conditions, but it can undergo hydrolysis in aqueous environments, leading to the formation of degradation products . Long-term exposure to this compound in cell culture studies has shown that its effects on cellular function can persist, with some cells exhibiting altered metabolic and signaling pathways even after the compound is removed .

Dosage Effects in Animal Models

The effects of this compound in animal models vary with dosage. At low doses, the compound may exhibit minimal toxicity and can be used to study its biochemical effects without causing significant adverse effects . At higher doses, this compound can induce toxic effects, including hepatotoxicity and nephrotoxicity, due to the formation of reactive intermediates and oxidative stress . These dose-dependent effects highlight the importance of careful dosage optimization in experimental studies.

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily mediated by cytochrome P450 enzymes. These enzymes catalyze the oxidation of the compound, leading to the formation of hydroxylated metabolites . These metabolites can further undergo conjugation reactions, such as glucuronidation and sulfation, facilitating their excretion from the body . The interaction of this compound with metabolic enzymes can also affect the levels of other metabolites, influencing overall metabolic flux.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. The compound can interact with transporters, such as ATP-binding cassette (ABC) transporters, which facilitate its efflux from cells . Additionally, binding proteins, such as albumin, can influence the compound’s distribution by binding to it and affecting its bioavailability . These interactions play a crucial role in determining the localization and accumulation of this compound within different cellular compartments.

Subcellular Localization

The subcellular localization of this compound is influenced by its chemical properties and interactions with cellular components. The compound can localize to specific organelles, such as mitochondria and the endoplasmic reticulum, where it can exert its biochemical effects . Post-translational modifications, such as phosphorylation, can also affect the compound’s targeting to specific subcellular compartments . Understanding the subcellular localization of this compound is essential for elucidating its precise mechanisms of action.